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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory management.

This guide provides essential, step-by-step procedures for the proper disposal of Avibactam
sodium dihydrate, a β-lactamase inhibitor, to ensure the safety of personnel and the

protection of the environment.

Improper disposal of pharmaceutical waste can lead to the contamination of water and soil,

posing a risk to both wildlife and human health.[1] In the United States, the Environmental

Protection Agency (EPA) regulates the disposal of pharmaceutical waste under the Resource

Conservation and Recovery Act (RCRA).[1][2] Many states have their own, often more

stringent, regulations.[1]

Immediate Safety and Handling Precautions
Before handling Avibactam sodium dihydrate, it is crucial to be familiar with the necessary

personal protective equipment (PPE) and safety measures to prevent exposure.
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Precaution Category Specific Recommendations

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection.[3][4] In cases of

inadequate ventilation, wear respiratory

protection.[4] Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).[3]

Handling

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid the formation and breathing of dust,

vapors, mist, or gas.[3][4] Use only in a well-

ventilated area.[5] Do not eat, drink, or smoke

when using this product.[4][5] Wash hands and

skin thoroughly after handling.[3][4]

Storage

Keep the container tightly closed in a dry and

well-ventilated place.[3][6] Protect from humidity.

[3]

Accidental Release Measures

In case of a spill, wear appropriate personal

protective equipment.[3][6] Avoid dust formation.

[3][4] Take up the material mechanically and

place it in appropriate containers for disposal.[4]

Clean the contaminated surface thoroughly.[4]

Prevent the product from entering drains.[3]

Step-by-Step Disposal Protocol
The recommended method for the disposal of Avibactam sodium dihydrate is through a

licensed professional waste disposal service.

Consult a Licensed Professional: The primary and most crucial step is to contact a licensed

professional waste disposal service to handle the material.[3] These services are equipped

to manage pharmaceutical waste in compliance with federal and local regulations.[6]
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Incineration: The preferred method of destruction is chemical incineration.[3][6] The material

can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[3] This process ensures the complete destruction

of the active pharmaceutical ingredient.

Avoid Improper Disposal: Under no circumstances should Avibactam sodium dihydrate be

disposed of in drains or sewers.[3] Flushing medications can lead to the contamination of

waterways, as sewage treatment systems may not effectively remove all drug compounds.[7]

Do not dispose of this material with household trash.[8]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3][6] Containers can be triple-rinsed (or equivalent) and then offered for

recycling or reconditioning.[9] Alternatively, the packaging can be punctured to render it

unusable for other purposes and then disposed of in a sanitary landfill.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Avibactam sodium dihydrate.
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Avibactam Sodium Dihydrate Disposal Workflow
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Caption: Disposal workflow for Avibactam sodium dihydrate.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Avibactam sodium dihydrate, fostering a secure research environment and maintaining

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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